Cas no 34451-19-9 (n-Butyl L-Lactate)

n-Butyl L-Lactate Properties

Names and Identifiers

• (-)-butyl L-lactate
• n-Butyl L-lactate
• n-Butyl (S)-(-)-2-hydroxypropionate~L-Lactic acid n-butyl ester
• (R)-(-)-Butyllactat
• (?)-Butyl L-lactate
• Ethyl-(s)-lactate
• N-BUTYL LACTATE, EXTRA PURE
• butyl (2S)-2-hydroxypropanoate
• Butyl (S)-(?)-lactate
• BUTYL L-LACTATE
• +Expand

• MDL： MFCD00066454
• InChIKey： MRABAEUHTLLEML-LURJTMIESA-N
• Inchi： InChI=1S/C7H14O3/c1-3-4-5-10-7(9)6(2)8/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• SMILES： CCCCOC(=O)[C@H](C)O

Computed Properties

• Exact Mass: 146.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 146.094
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 0.71050
• PSA: 46.53000
• Refractive Index: n20/D 1.422
• Water Partition Coefficient: Soluble in alcohol and water(42 g/L (25°C).
• Boiling Point: 183-190 °C(lit.)
• Melting Point: −28 °C (lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Solubility: 34g/l
• Color/Form: colorless liquid
• Solubility: Not determined
• Optical Activity: [α]20/D −13±1°, neat
• Density: 0.981 g/mL at 20 °C(lit.)

n-Butyl L-Lactate Security Information

• WGK Germany：2
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38
• TSCA：Yes

n-Butyl L-Lactate Customs Data

• HS CODE：2918110000
• Customs Data：

  China Customs Code:

  2918110000

  Overview:

  2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters